
Chemical structure and properties of
Broflanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Broflanilide

Cat. No.: B15604914 Get Quote

Broflanilide: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Broflanilide is a novel meta-diamide insecticide, representing a new class of chemistry with a

unique mode of action. It is a potent, non-competitive antagonist of the insect γ-aminobutyric

acid (GABA) receptor, exhibiting excellent efficacy against a wide range of chewing insect

pests, including those resistant to other insecticide classes. This technical guide provides an in-

depth overview of the chemical structure, physicochemical properties, synthesis, mode of

action, metabolism, and toxicological profile of broflanilide. Detailed experimental protocols for

its synthesis, residue analysis, and toxicity assessment are provided, alongside visualizations

of key pathways and workflows to support further research and development.

Chemical Structure and Identifiers
Broflanilide is characterized by a complex polycyclic structure containing bromine and fluorine

atoms.

IUPAC Name: 3-[benzoyl(methyl)amino]-N-[2-bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-

yl)-6-(trifluoromethyl)phenyl]-2-fluorobenzamide[1][2][3]

CAS Number: 1207727-04-5[1][4][5]
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Molecular Formula: C₂₅H₁₄BrF₁₁N₂O₂[1][4][6]

Molecular Weight: 663.285 g/mol [1][7]

Chemical Structure: (A 2D chemical structure image would be placed here in a full

whitepaper)

Physicochemical Properties
A summary of the key physicochemical properties of broflanilide is presented in Table 1.

Property Value Conditions Reference

Physical State
White crystalline

powder/solid
Room temperature [8]

Melting Point 154.0–155.5 °C [8]

Boiling Point 467.9 ± 45.0 °C
Predicted at 760

mmHg
[7][9]

Density 1.6 ± 0.1 g/cm³ [9]

Vapor Pressure 6.6 x 10⁻¹¹ torr [10]

Water Solubility 0.71 mg/L 20°C [10]

LogP (Octanol-Water

Partition Coefficient)
5.2 pH 4 and 7 [11]

pKa 8.8 [12]

Synthesis of Broflanilide
The synthesis of broflanilide is a multi-step process. An efficient and scalable synthetic route

has been developed, starting from 2-fluoro-3-nitrobenzoic acid and 4-(perfluoropropan-2-yl)-2-

(trifluoromethyl)aniline.[13] The key steps involve condensation, nitro group reduction, N-

methylation, amidation, and subsequent bromination.[13]

Synthetic Pathway
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Caption: A simplified workflow for the synthesis of broflanilide.

Experimental Protocol for Synthesis
This protocol is a generalized representation based on described synthetic routes.[13][14]

Condensation: React 2-fluoro-3-nitrobenzoic acid with 4-(perfluoropropan-2-yl)-2-

(trifluoromethyl)aniline in the presence of a suitable coupling agent and a non-nucleophilic

base in an aprotic solvent.

Nitro Group Reduction: The resulting nitro compound is reduced to the corresponding amine.

This can be achieved using various reducing agents, such as stannous chloride in an acidic

medium.

N-Methylation: The amino group is selectively methylated. A method utilizing

paraformaldehyde and a platinum-on-carbon (Pt/C) catalyst under a hydrogen atmosphere

provides an efficient and industrially scalable approach.[13]

Amidation: The methylated aniline is then acylated with benzoyl chloride in the presence of a

base like pyridine to form the amide linkage.

Bromination: The final step involves the selective bromination of the aromatic ring. A

combination of sodium bromide (NaBr) and sodium hypochlorite (NaClO) can be used as the

brominating agent.[13]

Purification: The final product, broflanilide, can be purified by recrystallization from a

suitable solvent system, such as aqueous methanol, to yield a high-purity crystalline solid.

[13]
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Mode of Action
Broflanilide is a pro-insecticide that is metabolized in insects to its active form, desmethyl-

broflanilide.[15][16][17] Desmethyl-broflanilide acts as a non-competitive antagonist of the

insect GABA-gated chloride ion channel.[15][16] It binds to a novel allosteric site on the

receptor, distinct from the binding sites of other GABA receptor antagonists like fipronil and

cyclodienes.[15][17][18] This binding blocks the influx of chloride ions, leading to

hyperexcitation of the insect's nervous system, convulsions, paralysis, and ultimately, death.

[11][15] Due to its unique mode of action, broflanilide has been classified by the Insecticide

Resistance Action Committee (IRAC) into a new group, Group 30.[11][19]
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Caption: Mode of action of broflanilide in insects.
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Metabolism
Broflanilide itself is a pro-insecticide and requires metabolic activation within the target insect

to exert its toxic effects. The primary metabolic pathway is the N-demethylation of the

benzamide nitrogen, which converts broflanilide into desmethyl-broflanilide.[15][16][17] This

active metabolite is responsible for the insecticidal activity.

In mammals, broflanilide is also metabolized, but desmethyl-broflanilide shows weak activity

against mammalian GABA receptors, contributing to the selective toxicity of the parent

compound.[9]

Toxicology
The toxicological profile of broflanilide has been evaluated in various organisms.

Insecticidal Activity
Broflanilide exhibits high insecticidal activity against a broad spectrum of chewing pests,

particularly lepidopteran larvae. A summary of its toxicity against various insect species is

presented in Table 2.

Insect Species Assay Type LC₅₀ Reference

Spodoptera litura Larvicidal assay

1.3 nM (IC₅₀ of

desmethyl-broflanilide

on RDL GABAR)

[9]

Aphis gossypii Leaf-dipping method 0.20–1.48 µg/mL [20]

Anopheles gambiae

(Kisumu strain)
WHO bottle bioassay

2.2 - 6.0 µ g/bottle

(discriminating

concentration)

[21]

Mammalian Toxicology
Broflanilide generally exhibits low acute oral toxicity to mammals.[22] The target organs for

toxicity in mammals have been identified as the adrenal glands and ovaries in studies on rats,

mice, and dogs.[23] There is no evidence of acute or subchronic neurotoxicity in rats.[23]
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Environmental Fate and Ecotoxicology
Broflanilide is persistent in both terrestrial and aquatic environments.[11] It has low mobility in

soil, with runoff with eroded sediment and photodegradation in water being the major routes of

dissipation.[11] Broflanilide is highly toxic to honey bees on an acute contact and oral basis.

[11] It is also highly toxic to freshwater fish on an acute basis and has the potential for

bioaccumulation.[11]

Experimental Protocols
Residue Analysis in Agricultural Produce (QuEChERS
Method)
This protocol is based on the optimized QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method for the analysis of broflanilide and its metabolites in various crops, followed

by LC-MS/MS.[4][11][18]
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Caption: Workflow for QuEChERS-based residue analysis of broflanilide.

Sample Preparation: Homogenize a representative sample of the agricultural produce (e.g.,

10-15 g).

Extraction:

Place the homogenized sample into a 50 mL centrifuge tube.
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Add 10 mL of acetonitrile.

Add the appropriate QuEChERS salt packet (e.g., for the citrate buffering method: 4 g

MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate

sesquihydrate).

Shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at a sufficient speed (e.g., 4000 rpm) for 5 minutes to

separate the phases.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube

containing a mixture of adsorbents (e.g., 900 mg MgSO₄, 150 mg primary secondary

amine (PSA), and 150 mg C18). The specific adsorbents and their amounts may need to

be optimized depending on the matrix.[11]

Vortex for 30 seconds.

Second Centrifugation: Centrifuge the d-SPE tube (e.g., at 4000 rpm) for 5 minutes.

Final Preparation: Take an aliquot of the cleaned-up extract, filter it through a 0.22 µm

syringe filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation: Use a suitable C18 reversed-phase column. The mobile

phase can consist of a gradient of water and methanol or acetonitrile, both containing a

small amount of formic acid (e.g., 0.1%) to enhance ionization.

Mass Spectrometric Detection: Operate the mass spectrometer in multiple reaction

monitoring (MRM) mode for high selectivity and sensitivity. Monitor for the specific

precursor-to-product ion transitions for broflanilide and its metabolites.

Insect Toxicity Bioassay (WHO Bottle Bioassay)
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This protocol is a generalized procedure for determining the susceptibility of insects, such as

mosquitoes, to broflanilide using the WHO bottle bioassay method.[20][21]

Preparation of Insecticide-Coated Bottles:

Prepare a stock solution of broflanilide in a suitable solvent (e.g., acetone).

Coat the inside of 250 mL glass bottles with 1 mL of the broflanilide solution at various

concentrations. A control bottle should be coated with 1 mL of the solvent only.

Roll and rotate the bottles until the solvent has completely evaporated, leaving a uniform

layer of the insecticide on the inner surface.

Insect Exposure:

Introduce a known number of non-blood-fed female insects (e.g., 20-25 mosquitoes, 2-5

days old) into each bottle.

Record the knockdown of the insects at regular intervals for the first hour.

Mortality Assessment:

After the exposure period (typically 1 hour), transfer the insects to recovery cups with

access to a sugar solution.

Record mortality at 24, 48, and 72 hours post-exposure.

Data Analysis:

Correct the mortality data using Abbott's formula if mortality is observed in the control

group.

Use probit analysis to calculate the lethal concentrations (e.g., LC₅₀ and LC₉₉) and their

95% confidence intervals.

Conclusion
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Broflanilide is a significant advancement in insecticide chemistry, offering a novel mode of

action that is effective against a wide array of economically important pests, including those

that have developed resistance to existing insecticides. Its unique properties and mechanism of

action make it a valuable tool in integrated pest management and resistance management

programs. The detailed information and protocols provided in this guide are intended to serve

as a comprehensive resource for researchers and professionals in the fields of agrochemistry,

entomology, and drug development, facilitating further investigation and application of this

promising insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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